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Introduction
Quantitative imaging of Iodine-131 (I-131) is crucial for accurate dosimetry in targeted

radionuclide therapy and for precise diagnostic assessments in nuclear medicine. The high-

energy gamma emissions (primarily at 364 keV) and the presence of higher energy photons

(637 keV and 723 keV) from I-131 present unique challenges for gamma camera calibration.[1]

Septal penetration by high-energy photons and increased Compton scatter can degrade image

quality and compromise quantitative accuracy.[2][3] Therefore, meticulous and regular

calibration of the gamma camera is paramount to ensure the reliability and reproducibility of I-

131 imaging data.

These application notes provide detailed protocols for the essential calibration procedures for

gamma cameras used in I-131 imaging, adhering to standards set by the National Electrical

Manufacturers Association (NEMA).[4][5][6] The procedures covered include energy peaking,

uniformity assessment, spatial resolution and linearity evaluation, and sensitivity calibration.

I. Energy Peak Calibration
Objective: To ensure the gamma camera's energy spectrum is correctly centered on the 364

keV photopeak of Iodine-131. This is a critical first step for all other calibration procedures and

clinical imaging.
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Protocol:

Source Preparation: Use a shielded I-131 point source with an activity of approximately 18.5-

37 MBq (0.5-1.0 mCi).

Detector Setup:

Remove the collimator for an intrinsic measurement.

Position the I-131 point source at a distance of at least 5 times the Useful Field of View

(UFOV) diameter from the detector face.[7]

Acquisition:

Acquire an energy spectrum.

Adjust the gamma camera's energy window to be centered over the 364 keV photopeak.

Verification:

Set a 15-20% energy window around the 364 keV peak.[7][8]

Acquire a static image and verify that the photopeak is correctly centered in the window.

II. Uniformity Calibration
Objective: To correct for spatial variations in detector response, which can manifest as "hot" or

"cold" spots in an image and lead to ring artifacts in SPECT reconstructions.[7][9] Both intrinsic

(detector only) and extrinsic (detector with collimator) uniformity should be assessed.

A. Intrinsic Uniformity
Protocol:

Source Preparation: Use an I-131 point source with an activity of approximately 7.4-18.5

MBq (200-500 µCi).[7]

Detector Setup:
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Remove the collimator.

Position the source at a distance of at least 5 UFOV diameters from the detector.

Acquisition:

Center the 364 keV photopeak with a 15-20% energy window.

Acquire a high-count flood image (typically 100-120 million counts for a correction matrix).

Analysis:

Calculate the integral and differential uniformity for both the Central Field of View (CFOV)

and the UFOV.

Compare the values against the manufacturer's specifications and NEMA standards.

B. Extrinsic Uniformity
Protocol:

Source Preparation: Use a flood phantom filled with a uniform solution of I-131. The total

activity should be sufficient to achieve a count rate of 20,000-30,000 counts per second.

Detector Setup:

Mount the high-energy (HE) collimator appropriate for I-131 imaging.

Place the flood phantom directly on the collimator face.

Acquisition:

Use the same energy window settings as for intrinsic uniformity.

Acquire a flood image of at least 30 million counts.

Analysis:
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Calculate and analyze the extrinsic uniformity parameters as described for intrinsic

uniformity.

Data Summary: Uniformity Parameters

Parameter Description
Typical Acceptance Limit
(NEMA)

Integral Uniformity (IU)

Maximum pixel value deviation

from the mean over a specified

area.

≤ 5%

Differential Uniformity (DU)
Maximum rate of change of

counts over a short distance.
≤ 3%

III. Spatial Resolution and Linearity
Objective: To determine the gamma camera's ability to distinguish between closely spaced

sources (spatial resolution) and to accurately represent straight lines (spatial linearity).[10] Poor

linearity can cause image distortion.[11]

Protocol:

Phantom Setup:

For intrinsic measurements, place a four-quadrant bar phantom or a phantom with parallel

line equal spacing (PLES) directly on the detector face (with caution).

For extrinsic measurements, place the phantom on the face of the HE collimator.

Source Preparation:

For intrinsic resolution, use an I-131 point source positioned at >5 UFOV diameters.

For extrinsic resolution, use a sheet source or a flood phantom filled with I-131 placed

behind the bar phantom.

Acquisition:
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Acquire a high-resolution image with at least 10 million counts.

Acquire images with the bar phantom oriented at 0, 90, 180, and 270 degrees.

Analysis:

Spatial Resolution: Visually determine the smallest set of bars that can be resolved.

Quantitative analysis involves calculating the Full Width at Half Maximum (FWHM) of a

line spread function.

Linearity: Visually inspect the straightness of the lines in the acquired image. Quantitative

analysis measures the deviation of the imaged lines from a straight line.

Data Summary: Spatial Resolution

Parameter Description Typical Values

Intrinsic Spatial Resolution

(FWHM)

The resolution of the detector

without a collimator.
3-4 mm

System Spatial Resolution

(FWHM)

The resolution with the

collimator, which is the

dominant factor.

7-12 mm for HE collimators

IV. Sensitivity Calibration
Objective: To determine the gamma camera's efficiency in detecting photons, which is essential

for converting image counts to absolute activity (e.g., in Bq or µCi).[1][12] This is a critical step

for quantitative analysis and dosimetry.

Protocol:

Source Preparation:

Prepare a source of I-131 with a known activity, accurately measured in a dose calibrator.

The source can be a point source in a syringe or a small vial.

A typical activity is in the range of 37-185 MBq (1-5 mCi).[13]
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Acquisition:

Acquire a planar image of the source at a defined distance (e.g., 10 cm) from the

collimator.[14]

Acquire the image for a predefined time (e.g., 60 seconds).[14]

Draw a Region of Interest (ROI) around the source in the image and record the total

counts.

Acquire a background image for the same duration and subtract the background counts.

Calculation:

Calculate the system sensitivity (in counts per second per MBq) using the following

formula: Sensitivity (cps/MBq) = (Total Counts - Background Counts) / (Acquisition Time

(s) x Activity (MBq))

Phantom Measurements:

To account for scatter and attenuation, sensitivity measurements should also be

performed with the source placed in a phantom that simulates human tissue (e.g., a water-

filled phantom).

Data Summary: Sensitivity

System
Typical Sensitivity Range
(cps/MBq)

Notes

Siemens e-cam 7 - 35

Sensitivity is highly dependent

on the source-to-collimator

distance and the size of the

lesion.[12]

Philips Skylight 6 - 29

Variations are due to

differences in scatter and

septal penetration.[12]
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V. Scatter Correction Windowing
For quantitative I-131 imaging, scatter correction is crucial. The Triple Energy Window (TEW)

method is commonly employed.[1][8][15]

Protocol:

Energy Window Setup:

Main Window: A 15-20% window centered at 364 keV.

Lower Scatter Window: A narrow window (e.g., 3-5 keV wide) set below the main window.

Upper Scatter Window: A narrow window of the same width set above the main window.

Acquisition: Acquire data simultaneously in all three energy windows.

Correction: The counts in the scatter windows are used to estimate and subtract the scatter

contribution from the main photopeak window on a pixel-by-pixel basis.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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